Cas no 2227688-40-4 ((3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid
• CAS No: 2227688-40-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 6006702
• PubChem ID: 69050601
• Update Time: 2025-06-10

(3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid
• 2227688-40-4
• EN300-1832454
• SCHEMBL4454414

• Inchi： 1S/C8H9NO3/c10-7(5-8(11)12)6-3-1-2-4-9-6/h1-4,7,10H,5H2,(H,11,12)/t7-/m0/s1
• InChI Key： XDAYBHHRPPFSEW-ZETCQYMHSA-N
• SMILES： O[C@H](C1C=CC=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid (CAS No. 2227688-40-4)

(3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid, identified by the CAS number 2227688-40-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a hydroxy group and a pyridine moiety makes it a versatile scaffold for various biochemical interactions, which are crucial for designing novel pharmacological agents.

The compound's stereochemistry, specifically the (3S) configuration, plays a pivotal role in determining its biological activity. Chirality is a fundamental aspect of many biological molecules, and the precise arrangement of atoms in three-dimensional space can significantly influence how a molecule interacts with biological targets. In the case of (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid, the (S)-configuration at the third carbon atom contributes to its unique pharmacological profile. This stereochemical feature has been extensively studied in the context of developing enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid interacts with biological targets. These studies have revealed that the pyridine ring can serve as a key pharmacophore, facilitating binding to various enzymes and receptors. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, further stabilizing the molecule's binding affinity. Such insights have been instrumental in designing targeted therapies for a range of diseases, including neurological disorders and metabolic conditions.

In the realm of drug discovery, (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid has been explored as a precursor for more complex molecules. Its structural framework allows for modifications that can fine-tune its biological activity. For instance, researchers have investigated derivatives of this compound that exhibit enhanced binding affinity or selectivity for specific biological targets. These derivatives have shown promise in preclinical studies, demonstrating potential as lead compounds for further development into therapeutic agents.

The synthesis of (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid presents unique challenges due to its stereochemical complexity. However, recent methodologies in asymmetric synthesis have made significant strides in improving the efficiency and yield of this process. Catalytic methods employing transition metals have been particularly effective in achieving high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have not only streamlined the production of this compound but also opened new avenues for synthesizing other chiral molecules with similar structural motifs.

Biologically, (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid has shown interesting properties that warrant further investigation. Initial studies suggest that it may modulate enzyme activity and signaling pathways involved in inflammation and cell proliferation. These effects make it a promising candidate for developing treatments against chronic diseases such as cancer and autoimmune disorders. Additionally, its ability to cross the blood-brain barrier has raised curiosity about its potential applications in neuropharmacology.

The integration of high-throughput screening technologies has accelerated the discovery process for compounds like (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid. By systematically testing large libraries of molecules for their biological activity, researchers can identify those with the most promising therapeutic potential. This approach has led to several breakthroughs in identifying novel drug candidates that would have been difficult to uncover through traditional methods alone.

The environmental impact of synthesizing and using (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global efforts to combat climate change but also ensure the long-term viability of pharmaceutical manufacturing processes.

In conclusion, (3S)-3-hydroxy-3-(pyridin-2-yl)propanoic acid (CAS No. 2227688-40-4) represents a fascinating compound with diverse applications in chemical biology and drug development. Its unique structural features and biological potential make it a valuable asset in the quest to discover new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly significant role in advancing medical science.